Cas no 859851-01-7 (2,3-dihydrothieno3,4-b1,4dioxin-5-ylmethanol)

• Product Name: 2,3-dihydrothieno3,4-b1,4dioxin-5-ylmethanol
• CAS No: 859851-01-7
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 719666
• PubChem ID: 7537657
• Update Time: 2025-06-07

2,3-dihydrothieno3,4-b1,4dioxin-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]-1,4-dioxin-5-methanol,2,3-dihydro-
• 2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-ylmethanol
• 3,4-ethylenedioxythenyl alcohol
• AKOS006345482
• 2-hydroxymethyl-3,4-ethylene dioxythiophene
• 859851-01-7
• 3,4-ethylenedioxy-thiophene-methanol
• starbld0002707
• LRWVQOFWMRDMHM-UHFFFAOYSA-N
• MFCD08060539
• (2,3-Dihydrothieno[3,4-b][1,4]dioxin-5-yl)methanol
• MS-22378
• {2H,3H-thieno[3,4-b][1,4]dioxin-5-yl}methanol
• DTXSID20428782
• SCHEMBL2367517
• 2,3-dihydrothieno3,4-b1,4dioxin-5-ylmethanol

• Inchi： 1S/C7H8O3S/c8-3-6-7-5(4-11-6)9-1-2-10-7/h4,8H,1-3H2
• InChI Key： LRWVQOFWMRDMHM-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1CO)OCCO2

Computed Properties

• Exact Mass: 172.01900
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.415
• Melting Point: 68 °C
• Boiling Point: 316.6°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.604
• PSA: 66.93000
• LogP: 1.01160

Additional information on 2,3-dihydrothieno3,4-b1,4dioxin-5-ylmethanol

2,3-Dihydrothieno[3,4-b]1,4-Dioxin-5-ylmethanol: A Comprehensive Overview

The compound 2,3-dihydrothieno[3,4-b]1,4-dioxin-5-ylmethanol, with the CAS registry number 859851-01-7, is an intriguing organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to a class of heterocyclic compounds known for their unique structural properties and potential applications in drug design and advanced materials. The molecule's structure features a fused ring system comprising a thieno ring and a dioxin ring, with a hydroxymethyl group attached at the 5-position. This configuration imparts distinctive electronic and steric properties to the compound.

Recent studies have highlighted the importance of dihydrothieno[3,4-b]dioxin derivatives in various chemical reactions. For instance, researchers have explored the use of this compound as a building block in the synthesis of bioactive molecules. Its ability to participate in nucleophilic aromatic substitution reactions has been particularly noted, making it a valuable intermediate in organic synthesis. Moreover, the compound's structural versatility allows for modifications that can enhance its solubility and bioavailability, which are critical factors in pharmaceutical applications.

The synthesis of 2,3-dihydrothieno[3,4-b]1,4-dioxin-5-ylmethanol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and selectivity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity.

In terms of applications, dihydrothieno[3,4-b]dioxin derivatives have shown promise in the development of novel materials with unique electronic properties. For instance, their ability to form stable radical intermediates makes them candidates for use in organic electronics. Additionally, preliminary studies suggest that these compounds may exhibit antioxidant activity, which could be harnessed in the development of new therapeutic agents.

The study of CAS No 859851-01-7 has also contributed to our understanding of heterocyclic chemistry. Researchers have investigated the compound's reactivity under various conditions, revealing insights into its potential as a precursor for more complex structures. For example, its participation in Diels-Alder reactions has been explored as a means to construct larger ring systems with potential applications in drug discovery.

In conclusion, 2,3-dihydrothieno[3,4-b]1,4-dioxin-5-ylmethanol is a fascinating compound with a wide range of potential applications. Its unique structure and reactivity make it an important target for ongoing research in organic chemistry and materials science. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly significant role in advancing these fields.